Cas no 106039-67-2 (1H-Benzimidazole,2-(ethylthio)-6-methyl-)
106039-67-2 structure
Product Name:1H-Benzimidazole,2-(ethylthio)-6-methyl-
CAS No:106039-67-2
MF:C10H12N2S
MW:192.280680656433
CID:126979
PubChem ID:923755
Update Time:2025-04-18
1H-Benzimidazole,2-(ethylthio)-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,2-(ethylthio)-6-methyl-
- 1H-Benzimidazole,2-(ethylthio)-5-methyl-(9CI)
- 2-(Ethylsulfanyl)-6-methyl-1H-benzimidazole
- 2-ethylsulfanyl-6-methyl-1H-benzimidazole
- AKOS001219904
- 106039-67-2
- Z18443715
- SCHEMBL8366653
- DFRHBUFOZJREHX-UHFFFAOYSA-N
- 2-(ETHYLSULFANYL)-5-METHYL-1H-1,3-BENZIMIDAZOLE
- 1H-1,3-Benzimidazole, 2-(ethylthio)-5-methyl-
- 2-(ethylsulfanyl)-5-methyl-1H-benzimidazole
- STK732851
-
- Inchi: 1S/C10H12N2S/c1-3-13-10-11-8-5-4-7(2)6-9(8)12-10/h4-6H,3H2,1-2H3,(H,11,12)
- InChI Key: DFRHBUFOZJREHX-UHFFFAOYSA-N
- SMILES: S(CC)C1=NC2C=CC(C)=CC=2N1
Computed Properties
- Exact Mass: 191.06443
- Monoisotopic Mass: 192.072
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 25.78
- LogP: 2.98330
1H-Benzimidazole,2-(ethylthio)-6-methyl- Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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